Cas no 33449-08-0 (1-Isoquinolinecarbonitrile, 4-phenyl-)

• Product Name: 1-Isoquinolinecarbonitrile, 4-phenyl-
• CAS No: 33449-08-0
• MF: C₁₆H₁₀N₂
• MW: 230.264003276825
• CID: 1465044
• Update Time: 2024-08-25

1-Isoquinolinecarbonitrile, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 4-phenyl-

• Inchi： 1S/C16H10N2/c17-10-16-14-9-5-4-8-13(14)15(11-18-16)12-6-2-1-3-7-12/h1-9,11H
• InChI Key： RYIMWUAXKGRYDB-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C=CC=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 230.0845

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 135-136 °C(Solv: methanol (67-56-1))
• Boiling Point: 429.0±33.0 °C(Predicted)
• PSA: 36.68
• pka: -0.88±0.31(Predicted)